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Compound of Interest

Propanamide, N-(1-naphthyl)-2-

Compound Name:
methyl-

Cat. No.: B366275

. Get Quote

Technical Guide: N-(1-Naphthyl)-2-

methylpropanamide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information for the chemical
compound "Propanamide, N-(1-naphthyl)-2-methyl-". Despite a comprehensive search of
scientific databases and chemical repositories, it has been determined that this specific
compound is not extensively documented in publicly available literature. The following sections

detail the information that could be ascertained.

Chemical Identity

The primary identifiers for this compound have been established as follows:

Identifier

Value

Systematic Name

Propanamide, N-(1-naphthyl)-2-methyl-

IUPAC Name N-(naphthalen-1-yl)-2-methylpropanamide
Molecular Formula C14H1sNO
Molecular Weight 213.28 g/mol

© 2025 BenchChem. All rights reserved.

1/3 Tech Support


https://www.benchchem.com/product/b366275?utm_src=pdf-interest
https://www.benchchem.com/product/b366275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b366275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A corresponding CAS (Chemical Abstracts Service) Registry Number for this specific
compound could not be definitively identified in the available resources.

Quantitative Physicochemical Data

A thorough search for experimental or calculated quantitative physicochemical data for N-(1-
naphthyl)-2-methylpropanamide did not yield specific results. Data points such as melting point,
boiling point, solubility, partition coefficient (LogP), and spectral data (NMR, IR, Mass
Spectrometry) are not available in the public domain for this compound.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of N-(1-naphthyl)-2-
methylpropanamide are not described in the reviewed literature. While general methods for the
synthesis of amides and other naphthalene derivatives exist, no specific procedures tailored to
this molecule were found.

Biological Activity and Signaling Pathways

There is no available information regarding the biological activity of N-(1-naphthyl)-2-
methylpropanamide. Consequently, no associated signaling pathways or experimental
workflows can be described or visualized. Research on other naphthalene-containing
compounds has revealed a wide range of biological activities, including antimicrobial and
anticancer properties, but these findings cannot be directly attributed to N-(1-naphthyl)-2-
methylpropanamide without specific experimental evidence.

Due to the absence of data on signaling pathways or experimental workflows for this
compound, the requested Graphviz diagrams cannot be generated.

Conclusion

Based on the conducted research, N-(1-naphthyl)-2-methylpropanamide appears to be a novel
or sparsely documented chemical entity. The core requirements for an in-depth technical guide,
including quantitative data, detailed experimental protocols, and biological activity information,
could not be met due to a lack of available data in the public scientific literature. Further
research would be necessary to characterize this compound and determine its properties and
potential applications.
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 To cite this document: BenchChem. ["Propanamide, N-(1-naphthyl)-2-methyl-" [IUPAC name
and CAS number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b366275#propanamide-n-1-naphthyl-2-methyl-iupac-
name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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